methyl 5-chloro-2-[2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate

• IUPAC Name: methyl 5-chloro-2-[[2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C19H18ClN3O4S2/c1-3-7-23-17(25)16-14(6-8-28-16)22-19(23)29-10-15(24)21-13-5-4-11(20)9-12(13)18(26)27-2/h4-6,8-9H,3,7,10H2,1-2H3,(H,21,24)
• InChI Key: BENQWEIOVGANIE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=C(C=C(C=C3)Cl)C(=O)OC
• Molecular Formula: C19H18ClN3O4S2
• Molecular Weight: 451.9 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. Benzoates are derivatives of benzoic acid, comprising a wide range of compounds with diverse properties.

Synthesis Analysis

Thiophene derivatives are synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. The synthesis of specific compounds like “methyl 5-chloro-2-[2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate” would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of thiophene involves a five-membered ring with four carbon atoms and one sulfur atom. The exact molecular structure of “methyl 5-chloro-2-[2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate” would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Thiophene and its derivatives participate in a variety of chemical reactions. For instance, they can undergo electrophilic aromatic substitution, nucleophilic aromatic substitution, and metal-catalyzed cross-coupling reactions.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The physical and chemical properties of “methyl 5-chloro-2-[2-({4-oxo-3-propyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate” would depend on its specific structure.

Scientific Research Applications

Structural Insights

The study of crystal structures of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate, reveals insights into the folded conformation around the thioacetamide bridge and intramolecular hydrogen bonding, stabilizing the structure. This structural conformation could influence the biological activity and binding affinity of similar compounds (Subasri et al., 2016).

Synthetic Routes and Derivatives

Several studies illustrate synthetic pathways and the creation of derivatives for compounds with a similar thieno[3,2-d]pyrimidin backbone. For instance, derivatives of pyrido[4,3-d]pyrimidin-4(3H)-one have been synthesized via an iminophosphorane route, showcasing the versatility in generating structurally diverse compounds with potential pharmacological activities (Liu et al., 2006).

Biological Activities

The biological activity of related compounds, particularly as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), has been a significant area of research. Compounds with the thieno[2,3-d]pyrimidine scaffold have shown potent dual inhibitory activity, indicating their potential as therapeutic agents against various diseases, including cancer (Gangjee et al., 2008).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor potential of thieno[3,2-d]pyrimidine derivatives has been explored, with some compounds displaying significant activity against various bacterial strains and tumor cell lines. This highlights the potential of these compounds in developing new antimicrobial and anticancer therapies (Hafez & El-Gazzar, 2017).

Mechanism of Action

The mechanism of action of thiophene derivatives in biological systems is diverse and depends on the specific compound. They have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

Thiophene derivatives continue to attract great interest in both industry and academia due to their diverse applications in medicinal chemistry and material science. Future research will likely focus on the synthesis of novel thiophene derivatives with improved pharmacological activity and the development of new synthetic methods.